Cas no 887266-96-8 (2-cyano-6-fluoro-benzoic acid)

2-cyano-6-fluoro-benzoic acid structure
2-cyano-6-fluoro-benzoic acid structure
Product Name:2-cyano-6-fluoro-benzoic acid
CAS No:887266-96-8
MF:C8H4FNO2
MW:165.121265411377
MDL:MFCD07368776
CID:1037505
Update Time:2024-10-26

2-cyano-6-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-6-fluorobenzoic acid
    • 2-Cyano-6-fluorobenzoic a...
    • 2-FLUORO-6-CYANOBENZOIC ACID
    • 4566AC
    • PB10410
    • AM20041332
    • 2-cyano-6-fluoro-benzoic acid
    • 2-Cyano-6-fluorobenzoic acid (ACI)
    • MDL: MFCD07368776
    • Inchi: 1S/C8H4FNO2/c9-6-3-1-2-5(4-10)7(6)8(11)12/h1-3H,(H,11,12)
    • InChI Key: KBJBENDDHRHXIK-UHFFFAOYSA-N
    • SMILES: N#CC1C(C(O)=O)=C(F)C=CC=1

Computed Properties

  • Exact Mass: 165.02300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 233
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.1

Experimental Properties

  • PSA: 61.09000
  • LogP: 1.39558

2-cyano-6-fluoro-benzoic acid Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-cyano-6-fluoro-benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112775-500 MG
2-cyano-6-fluoro-benzoic acid
887266-96-8 97%
500MG
¥ 1,960.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112775-1 G
2-cyano-6-fluoro-benzoic acid
887266-96-8 97%
1g
¥ 2,943.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112775-5 G
2-cyano-6-fluoro-benzoic acid
887266-96-8 97%
5g
¥ 9,985.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112775-10 G
2-cyano-6-fluoro-benzoic acid
887266-96-8 97%
10g
¥ 14,592.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112775-25 G
2-cyano-6-fluoro-benzoic acid
887266-96-8 97%
25g
¥ 24,710.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112775-50 G
2-cyano-6-fluoro-benzoic acid
887266-96-8 97%
50g
¥ 35,593.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB112775-100 G
2-cyano-6-fluoro-benzoic acid
887266-96-8 97%
100g
¥ 52,879.00 2021-05-07
Chemenu
CM108921-500mg
2-cyano-6-fluorobenzoic acid
887266-96-8 95+%
500mg
$338 2021-06-17
Chemenu
CM108921-1g
2-cyano-6-fluorobenzoic acid
887266-96-8 95+%
1g
$506 2021-06-17
Chemenu
CM108921-5g
2-cyano-6-fluorobenzoic acid
887266-96-8 95+%
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$1716 2021-06-17

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